Competing ring cleavage of transient O-protonated oxaphosphirane complexes: 1,3-oxaphospholane and η2-Wittig ylide complex formation†‡

Chemical Communications Pub Date: 2010-08-27 DOI: 10.1039/C0CC02436H

Abstract

O-Protonation and ring cleavage of oxaphosphirane complexes 1a,b enabled the synthesis of novel compounds such as the bicyclic 1,3-oxaphospholane complex 5 and the η2-Wittig ylide complex 7, which demonstrate the emerging chemistry of this new reactive intermediate. Whereas P–O bond cleavage occurred, in the first case, thus revealing the superior ability of the P-bonded Cp* group to stabilize cationic charge, in the second case competing C–O and P–O bond cleavages occurred, thus leading to a mixture of complexes 3, 4 and 7.

Graphical abstract: Competing ring cleavage of transient O-protonated oxaphosphirane complexes: 1,3-oxaphospholane and η2-Wittig ylide complex formation
Competing ring cleavage of transient O-protonated oxaphosphirane complexes: 1,3-oxaphospholane and η2-Wittig ylide complex formation†‡
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